Cas no 71512-26-0 (5-Hexen-2-one, 3-(phenylsulfonyl)-)

• Product name: 5-Hexen-2-one, 3-(phenylsulfonyl)-
• CAS No: 71512-26-0
• MF: C₁₂H₁₄O₃S
• MW: 238.30276
• CID: 545462
• PubChem ID: 10966563

5-Hexen-2-one, 3-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one, 3-(phenylsulfonyl)-
• 3-(benzenesulfonyl)hex-5-en-2-one
• DTXSID20450149
• 71512-26-0

• Inchi： InChI=1S/C12H14O3S/c1-3-7-12(10(2)13)16(14,15)11-8-5-4-6-9-11/h3-6,8-9,12H,1,7H2,2H3
• InChI Key： PRVNDMHXICRDEF-UHFFFAOYSA-N
• SMILES： CC(=O)C(CC=C)S(=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 238.06642
• Monoisotopic Mass: 238.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 51.21